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Compound of Interest

Compound Name: N-Ethylisopropylamine

Cat. No.: B046697 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of N-Ethylisopropylamine, ensuring that your work can proceed with

the highest degree of safety and integrity. Below, you will find detailed procedural guidance,

from personal protective equipment (PPE) to disposal plans, designed to be your trusted

resource for laboratory safety.

Personal Protective Equipment (PPE)
When handling N--Ethylisopropylamine, a comprehensive approach to personal protection is

critical to prevent exposure. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Regulatory Standards

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Fire/flame

resistant and impervious

clothing is recommended.

EU Directive 89/686/EEC and

the standard EN 374.[2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

Follow OSHA respirator

regulations.

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

Operational Plan for Safe Handling
A systematic approach to handling N-Ethylisopropylamine is crucial to minimize risks. The

following workflow outlines the key steps from preparation to the conclusion of your work.
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Safe Handling Workflow for N-Ethylisopropylamine

Preparation

Handling

Post-Handling

Ensure adequate ventilation and that eyewash stations/safety showers are nearby.

Don appropriate Personal Protective Equipment (PPE).

Use in a closed system or with appropriate exhaust ventilation.

Employ explosion-proof and non-sparking tools.

Ground all metal parts of equipment to prevent static discharge.

Keep away from open flames, hot surfaces, and ignition sources.

Wash hands and any exposed skin thoroughly after handling.

Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Caption: This diagram illustrates the procedural workflow for the safe handling of N-
Ethylisopropylamine, from initial preparation to post-handling storage.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is vital.

Exposure Type First-Aid Measures

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Immediate

medical attention is required.[1][3]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Immediate medical attention is

required.[3] Wash contaminated clothing before

reuse.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Immediate medical

attention is required.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1][2]

For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.[2] Wear self-

contained breathing apparatus if necessary.[2]

Disposal Plan
Proper disposal of N-Ethylisopropylamine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Chemical Disposal: Dispose of the contents and container to an approved waste disposal

plant.[1] This should be done through a licensed professional waste disposal service.[4] The

product may be burned in a chemical incinerator equipped with an afterburner and scrubber.

[4]

Contaminated Packaging: Dispose of as unused product in accordance with federal and

local regulations.[2][4]

Quantitative Data
The following table provides key physical and chemical properties of N-Ethylisopropylamine.

Property Value

Boiling Point 71-73 °C (lit.)

Density 0.72 g/mL at 25 °C (lit.)

Flash Point 16 °C (60.8 °F) - closed cup[5]

Refractive Index n20/D 1.392 (lit.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046697#personal-protective-equipment-for-handling-
n-ethylisopropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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